Cas no 2148344-52-7 (1-[2-[2-(3-Methylphenyl)ethynyl]phenyl]-2,3-butadien-1-one)

• Product Name: 1-[2-[2-(3-Methylphenyl)ethynyl]phenyl]-2,3-butadien-1-one
• CAS No: 2148344-52-7
• MF: C₁₉H₁₄O
• MW: 258.313865184784
• CID: 6627095
• PubChem ID: 170902075
• Update Time: 2026-03-12

1-[2-[2-(3-Methylphenyl)ethynyl]phenyl]-2,3-butadien-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-[2-(3-Methylphenyl)ethynyl]phenyl]-2,3-butadien-1-one
• 1-(2-(m-Tolylethynyl)phenyl)buta-2,3-dien-1-one
• 2148344-52-7
• G74367

• Inchi： 1S/C19H14O/c1-3-7-19(20)18-11-5-4-10-17(18)13-12-16-9-6-8-15(2)14-16/h4-11,14H,1H2,2H3
• InChI Key： AZCUEBLROQQUKS-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1C#CC1=CC=CC(C)=C1)(=O)C=C=C

Computed Properties

• Exact Mass: 258.104465066g/mol
• Monoisotopic Mass: 258.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 441.8±38.0 °C(Predicted)

Additional information on 1-[2-[2-(3-Methylphenyl)ethynyl]phenyl]-2,3-butadien-1-one

Comprehensive Overview of 1-[2-[2-(3-Methylphenyl)ethynyl]phenyl]-2,3-butadien-1-one (CAS No. 2148344-52-7)

1-[2-[2-(3-Methylphenyl)ethynyl]phenyl]-2,3-butadien-1-one (CAS No. 2148344-52-7) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique butadienone core and ethynylphenyl substituents, serves as a versatile intermediate in the synthesis of complex molecular architectures. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of advanced pharmaceuticals, organic electronics, and photoactive materials.

The structural complexity of 1-[2-[2-(3-Methylphenyl)ethynyl]phenyl]-2,3-butadien-1-one makes it a valuable building block for cross-coupling reactions and cycloaddition processes. Its conjugated system allows for efficient electron delocalization, which is crucial for designing materials with tailored optical and electronic properties. Recent studies have explored its role in organic light-emitting diodes (OLEDs) and non-linear optical (NLO) materials, aligning with the growing demand for sustainable and high-performance technologies.

One of the most frequently asked questions about this compound revolves around its synthetic routes and purification methods. Given its sensitivity to air and light, proper handling and storage are essential to maintain its stability. Advanced techniques such as column chromatography and recrystallization are commonly employed to achieve high purity. Additionally, the compound's solubility in organic solvents like dichloromethane and tetrahydrofuran facilitates its use in various reaction conditions.

In the context of green chemistry, researchers are investigating eco-friendly synthetic approaches to produce 1-[2-[2-(3-Methylphenyl)ethynyl]phenyl]-2,3-butadien-1-one with minimal environmental impact. Catalytic methods using palladium or copper complexes have shown promise in reducing waste and improving yield. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic of high relevance in academic and industrial circles.

The compound's spectroscopic properties, including its UV-Vis absorption and fluorescence emission, are also areas of active research. These characteristics are critical for applications in sensors and bioimaging, where precise control over light-matter interactions is required. Furthermore, its potential as a ligand in coordination chemistry opens doors to novel metal-organic frameworks (MOFs) and catalysts.

As the scientific community continues to explore the capabilities of 1-[2-[2-(3-Methylphenyl)ethynyl]phenyl]-2,3-butadien-1-one, its role in cutting-edge research is expected to expand. Whether in drug discovery or advanced materials, this compound exemplifies the intersection of innovation and practicality. For those seeking detailed safety data or technical specifications, reputable chemical databases and peer-reviewed journals remain invaluable resources.